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Compound of Interest

Compound Name: 2-Ethyl-5-isopropylpyrazine

Cat. No.: B15246456 Get Quote

CAS Number: 38028-76-1

This technical guide provides a comprehensive overview of 2-Ethyl-5-isopropylpyrazine, a

heterocyclic aromatic compound. The information is tailored for researchers, scientists, and

drug development professionals, with a focus on its chemical properties, synthesis, potential

applications, and safety considerations. Due to the limited availability of data for this specific

pyrazine derivative, this guide also incorporates information on related alkylpyrazines to

provide a broader context for its potential characteristics and biological activities.

Chemical and Physical Properties
2-Ethyl-5-isopropylpyrazine belongs to the class of alkylpyrazines, which are known for their

characteristic aromas and are found in various raw and roasted foods.[1] The physicochemical

properties of 2-Ethyl-5-isopropylpyrazine are summarized in the table below. These

properties are crucial for understanding its behavior in various experimental and industrial

settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15246456?utm_src=pdf-interest
https://www.benchchem.com/product/b15246456?utm_src=pdf-body
https://www.benchchem.com/product/b15246456?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34933625/
https://www.benchchem.com/product/b15246456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C9H14N2 [2]

Molecular Weight 150.22 g/mol [2]

Boiling Point (estimated) 209.66 °C at 760 mmHg [2]

Vapor Pressure (estimated) 0.29 mmHg at 25 °C [2]

Flash Point (estimated) 80.5 °C (177.0 °F) [2]

logP (o/w) (estimated) 2.135 [2]

Water Solubility (estimated) 630.9 mg/L at 25 °C [2]

Synthesis of Alkylpyrazines
The synthesis of alkylpyrazines can be achieved through various chemical and

biotechnological methods.[3] Chemical synthesis often involves the condensation of α-

dicarbonyl compounds with 1,2-diamines, while biotechnological routes utilize microorganisms

that produce these compounds naturally.[3][4]

A general approach to synthesizing substituted pyrazines is the Maillard reaction, which

involves the reaction of amino acids with reducing sugars at elevated temperatures.[5] For a

more targeted chemical synthesis, a common method is the reaction of an α-dicarbonyl

compound with a diamine.

While a specific, detailed experimental protocol for the synthesis of 2-Ethyl-5-
isopropylpyrazine is not readily available in the peer-reviewed literature, a general synthetic

strategy can be inferred from the synthesis of structurally similar pyrazines. For instance, the

synthesis of 2-ethyl-3,6-dimethylpyrazine has been reported via a Minisci reaction, starting from

2,5-dimethylpyrazine.[6] This suggests that a similar radical substitution reaction could

potentially be employed for the synthesis of 2-Ethyl-5-isopropylpyrazine.

Below is a generalized workflow for the chemical synthesis of alkylpyrazines.
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Generalized Chemical Synthesis of Alkylpyrazines
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Potential Biological Activities of Alkylpyrazines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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